Cas no 899963-63-4 (3-{4-cyclopentyl(methyl)sulfamoylbenzamido}-1-benzofuran-2-carboxamide)

• Product Name: 3-{4-cyclopentyl(methyl)sulfamoylbenzamido}-1-benzofuran-2-carboxamide
• CAS No: 899963-63-4
• MF: C₂₂H₂₃N₃O₅S
• MW: 441.50012421608
• CID: 5490618
• Update Time: 2025-08-05

3-{4-cyclopentyl(methyl)sulfamoylbenzamido}-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[[4-[cyclopentyl(methyl)sulfamoyl]benzoyl]amino]-1-benzofuran-2-carboxamide
• 3-{4-cyclopentyl(methyl)sulfamoylbenzamido}-1-benzofuran-2-carboxamide

• Inchi： 1S/C22H23N3O5S/c1-25(15-6-2-3-7-15)31(28,29)16-12-10-14(11-13-16)22(27)24-19-17-8-4-5-9-18(17)30-20(19)21(23)26/h4-5,8-13,15H,2-3,6-7H2,1H3,(H2,23,26)(H,24,27)
• InChI Key： OTCXFXFNXMVPFA-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=C(S(N(C3CCCC3)C)(=O)=O)C=C2)=C1C(N)=O

Additional information on 3-{4-cyclopentyl(methyl)sulfamoylbenzamido}-1-benzofuran-2-carboxamide

Recent Advances in the Study of 3-{4-cyclopentyl(methyl)sulfamoylbenzamido}-1-benzofuran-2-carboxamide (CAS: 899963-63-4)

The compound 3-{4-cyclopentyl(methyl)sulfamoylbenzamido}-1-benzofuran-2-carboxamide (CAS: 899963-63-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzofuran-carboxamide scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in disease models.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary data suggest that 3-{4-cyclopentyl(methyl)sulfamoylbenzamido}-1-benzofuran-2-carboxamide exhibits high affinity for certain enzymes involved in inflammatory pathways. This has led to its evaluation as a potential anti-inflammatory agent, with recent in vitro and in vivo studies demonstrating its ability to modulate cytokine production and reduce oxidative stress.

In addition to its anti-inflammatory properties, researchers have also explored the compound's potential in oncology. A 2023 study published in the Journal of Medicinal Chemistry reported that 3-{4-cyclopentyl(methyl)sulfamoylbenzamido}-1-benzofuran-2-carboxamide inhibits the proliferation of several cancer cell lines, including those resistant to conventional chemotherapy. The study highlighted the compound's ability to induce apoptosis via the mitochondrial pathway, suggesting a novel mechanism of action that could be exploited for cancer therapy.

Pharmacokinetic studies have further shed light on the compound's bioavailability and metabolic stability. Recent findings indicate that 3-{4-cyclopentyl(methyl)sulfamoylbenzamido}-1-benzofuran-2-carboxamide has favorable oral absorption and a relatively long half-life, making it a viable candidate for further development. However, challenges remain in optimizing its solubility and reducing potential off-target effects, which are currently the focus of ongoing research.

Another notable advancement is the synthesis of derivatives of 3-{4-cyclopentyl(methyl)sulfamoylbenzamido}-1-benzofuran-2-carboxamide to enhance its therapeutic profile. A team of researchers recently published a structure-activity relationship (SAR) study, identifying key modifications that improve potency and selectivity. These findings are expected to guide the design of next-generation analogs with improved efficacy and safety profiles.

In conclusion, 3-{4-cyclopentyl(methyl)sulfamoylbenzamido}-1-benzofuran-2-carboxamide (CAS: 899963-63-4) represents a promising scaffold for drug development, with applications spanning anti-inflammatory and anticancer therapies. Continued research into its mechanism of action, pharmacokinetics, and derivative synthesis will be critical for translating these findings into clinical applications. The compound's unique properties and recent advancements underscore its potential as a valuable tool in the chemical biology and pharmaceutical arsenal.